2-((5-(4-bromophenyl)-1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)acetonitrile
Description
The compound seems to be a complex organic molecule with several functional groups including an imidazole ring, a furan ring, a phenyl ring, a thio group, and a nitrile group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors like polarity, molecular weight, and functional groups would influence properties like solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as the compound , have been found to have significant antibacterial activity . They are particularly effective against both gram-positive and gram-negative bacteria . This makes them a valuable resource in the development of new antimicrobial drugs, especially in light of increasing microbial resistance .
Antimicrobial Drugs
The rise in drug resistance to clinically utilized anti-infectives has created an urgent need for new antimicrobial compounds . Furan-containing compounds, such as “2-((5-(4-bromophenyl)-1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)acetonitrile”, exhibit a wide range of advantageous biological and pharmacological characteristics . As a result, they have been employed as medicines in a number of distinct disease areas .
Biofuels and Solvents
Furan derivatives have been involved in various applications related to energy, such as the creation of new fuels . They have also been used to develop original solvents . This is due to their unique chemical properties and the fact that they can be derived from biomass .
Bioplastics
Furan platform chemicals (FPCs), which include furan derivatives like the compound , are directly available from biomass . They have been used in the manufacture of bioplastics . This is part of a larger trend in the chemical industry to switch from traditional resources such as crude oil to biomass .
Epoxy Resins
Furan derivatives have been used in the synthesis of epoxy resins . These resins have a wide range of applications, including in coatings, adhesives, and composite materials .
Pharmaceutical Research
Furan derivatives are used extensively in pharmaceutical research . They have been used in the development of a wide range of drugs, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer drugs .
properties
IUPAC Name |
2-[5-(4-bromophenyl)-1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3OS/c17-13-5-3-12(4-6-13)15-10-19-16(22-9-7-18)20(15)11-14-2-1-8-21-14/h1-6,8,10H,9,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPUHBOCSMAKSJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CN2C(=CN=C2SCC#N)C3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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